1-(1-ethyl-5-(2-hydroxy-3-((1-phenylethyl)amino)propoxy)-2-methyl-1H-indol-3-yl)ethanone

• IUPAC Name: 1-[1-ethyl-5-[2-hydroxy-3-(1-phenylethylamino)propoxy]-2-methylindol-3-yl]ethanone
• InChI: InChI=1S/C24H30N2O3/c1-5-26-17(3)24(18(4)27)22-13-21(11-12-23(22)26)29-15-20(28)14-25-16(2)19-9-7-6-8-10-19/h6-13,16,20,25,28H,5,14-15H2,1-4H3
• InChI Key: XSSCDLYTAFULIO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C2=C1C=CC(=C2)OCC(CNC(C)C3=CC=CC=C3)O)C(=O)C)C
• Molecular Formula: C24H30N2O3
• Molecular Weight: 394.5 g/mol

Description

1-(1-ethyl-5-(2-hydroxy-3-((1-phenylethyl)amino)propoxy)-2-methyl-1H-indol-3-yl)ethanone is a useful research compound. Its molecular formula is C24H30N2O3 and its molecular weight is 394.515. The purity is usually 95%.
BenchChem offers high-quality 1-(1-ethyl-5-(2-hydroxy-3-((1-phenylethyl)amino)propoxy)-2-methyl-1H-indol-3-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(1-ethyl-5-(2-hydroxy-3-((1-phenylethyl)amino)propoxy)-2-methyl-1H-indol-3-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antimicrobial Activity :

  • A novel series of indole-based compounds, including derivatives of the specified compound, exhibited potential in antimicrobial activities. These compounds were synthesized using indol-3-ylmethanol as raw material and tested for their antibacterial and antifungal properties (Nagarapu & Pingili, 2014).

• Oxidative Annulation :

  • The oxidative annulation process for similar compounds has been studied, leading to the creation of highly functionalized polyheterocyclic ethanones. These processes were conducted without transition metals and oxidants, demonstrating a novel approach to synthesize complex organic structures (Zhang et al., 2017).

• Degradation Mechanisms in Lignin Model Compounds :

  • Indole derivatives were utilized in studying the degradation mechanisms of phenolic beta-1 lignin substructure model compounds. This research provides insight into the biological breakdown of lignin, a key component in plant biomass (Kawai, Umezawa, & Higuchi, 1988).

• Plant Physiology :

  • Studies involving indole-3-acetic acid and derivatives, including the specified compound, have been conducted to understand ethylene formation in plants. This research is essential for comprehending plant growth and development processes (Osswald, Schütz, & Elstner, 1989).

• Structural Characterization :

  • Research on similar compounds, including cathinones, has focused on their structural characterization using various spectroscopic methods. This work is crucial in understanding the physical and chemical properties of these compounds (Nycz et al., 2011).

• Antifungal Agents :

  • Isolated compounds from natural sources, similar in structure to the specified compound, have shown antifungal activities. This research contributes to the development of new antifungal agents and understanding natural bioactive compounds (Zhao et al., 2007).